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Abstract

This technical guide provides a comprehensive overview of 1-Hydroxy-4-methylpentan-3-
one, a beta-hydroxy ketone with the molecular formula C6H1202. Also known by its common
name, diacetone alcohol, this compound serves as a valuable intermediate in organic synthesis
and has potential applications in various scientific fields. This document details its chemical and
physical properties, provides an experimental protocol for its synthesis via aldol condensation,
and explores its role in the synthesis of heterocyclic compounds such as pyrazoles.
Furthermore, it delves into the potential biological significance of a-hydroxy ketones in bacterial
communication pathways. All quantitative data is summarized in structured tables, and key
chemical pathways are visualized using diagrams to facilitate understanding and application by
researchers and drug development professionals.

Chemical and Physical Properties

1-Hydroxy-4-methylpentan-3-one is a clear, colorless liquid with a pleasant, faint minty odor.
[1] It is classified as a beta-hydroxy ketone, containing both a hydroxyl and a carbonyl
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functional group.[2] Its stability is notable, though it is incompatible with strong oxidizing agents,

amines, ammonia, and strong acids or bases.

Table 1: General and Physical Properties

Property Value Source
1-hydroxy-4-methylpentan-3-
IUPAC Name PubChem[1]
one
Diacetone alcohol,
Synonyms Acetonyldimethylcarbinol, 4- PubChem[1]
Hydroxy-4-methylpentan-2-one
CAS Number 132350-33-5
Molecular Formula C6H1202 PubChem[1]
Molecular Weight 116.16 g/mol PubChem[1]
Density 0.931 g/mL at 25 °C Sigma-Aldrich
Boiling Point 166 °C Sigma-Aldrich
Melting Point -44 °C Biosynth
Flash Point 61.7 °C Biosynth
Refractive Index n20/D 1.423 Sigma-Aldrich

Solubility

Miscible with water and alcohol

PrepChem.com]3]

Spectroscopic Data

The structural features of 1-Hydroxy-4-methylpentan-3-one can be confirmed through various

spectroscopic techniques.

Table 2: 1H NMR Spectral Data (Predicted)
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Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~1.2 s 6H -C(OH)(CH3)2

~2.2 s 3H -C(=0)CH3

~2.7 S 2H -CH2-

~3.8 s (broad) 1H -OH

Table 3: 13C NMR Spectral Data (Predicted)

Chemical Shift (ppm)

Assignment

~210 C=0 (Ketone)
~70 -C(OH)(CH3)2
~55 -CH2-
~30 -C(=O)CH3
~25 -C(OH)(CH3)2

Table 4: FT-IR Spectral Data
Wavenumber (cm-1) Intensity Assignment
~3400 Strong, Broad O-H stretch (alcohol)
~2970 Strong C-H stretch (alkane)
~1710 Strong C=0 stretch (ketone)
~1370 Medium C-H bend (gem-dimethyl)
~1170 Strong C-O stretch (tertiary alcohol)

Table 5: Mass Spectrometry Data
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miz Relative Intensity Possible Fragment
116 Low [M]+ (Molecular lon)
101 Moderate [M - CH3]+

59 High [C(OH)(CH3)2]+

43 Very High (Base Peak) [CH3CO]+

Experimental Protocols
Synthesis of 1-Hydroxy-4-methylpentan-3-one via Aldol
Condensation

This protocol describes the base-catalyzed self-condensation of acetone to produce 1-
Hydroxy-4-methylpentan-3-one (diacetone alcohol).

Materials:

Acetone (reagent grade)

e Barium hydroxide (Ba(OH)2) or other suitable base (e.g., NaOH, KOH)
 Diethyl ether

» Saturated brine solution

e Anhydrous sodium sulfate

» Round-bottom flask

» Reflux condenser

e Separatory funnel

Distillation apparatus

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, place 500 mL of
acetone.

» Catalyst Addition: Add a catalytic amount of barium hydroxide (approximately 5 g) to the
acetone.

o Reflux: Gently reflux the mixture for 4-6 hours. The reaction progress can be monitored by
thin-layer chromatography (TLC).

» Work-up: After cooling to room temperature, filter the reaction mixture to remove the catalyst.
Transfer the filtrate to a separatory funnel.

» Extraction: Wash the organic layer sequentially with 100 mL of water and 100 mL of
saturated brine solution.

» Drying: Dry the organic layer over anhydrous sodium sulfate.

e Solvent Removal: Remove the bulk of the unreacted acetone and diethyl ether by simple
distillation.

 Purification: Purify the resulting crude product by vacuum distillation to yield pure 1-
Hydroxy-4-methylpentan-3-one.

Chemical Reactivity and Applications
Synthesis of Pyrazoles

1-Hydroxy-4-methylpentan-3-one is a key precursor for the synthesis of pyrazole derivatives,
a class of heterocyclic compounds with diverse biological activities. The reaction proceeds via
a cyclocondensation reaction with hydrazine or its derivatives.

The general mechanism involves the initial reaction of the ketone carbonyl group with one of
the amino groups of hydrazine to form a hydrazone intermediate. Subsequent intramolecular
cyclization, driven by the attack of the second amino group on the carbon bearing the hydroxyl
group (or a dehydrated enone intermediate), followed by dehydration, leads to the formation of
the aromatic pyrazole ring.
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Reactants
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1-Hydroxy-4-methylpentan-3-one
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Caption: Synthesis of pyrazoles from 1-Hydroxy-4-methylpentan-3-one.

Biological Significance and Future Directions

While specific biological signaling pathways involving 1-Hydroxy-4-methylpentan-3-one are
not extensively documented, the broader class of a-hydroxy ketones (AHKS) has been
identified as a novel class of signaling molecules in bacteria.[4] These molecules are involved
in quorum sensing, a mechanism of cell-cell communication that allows bacteria to coordinate
gene expression based on population density.

In pathogens like Vibrio cholerae and Legionella pneumophila, AHK signaling regulates
virulence, biofilm formation, and other collective behaviors.[4][5] The general pathway involves
the enzymatic synthesis of AHKs, which then act as autoinducers. These molecules are
detected by specific sensor kinases, triggering a phosphorelay cascade that ultimately
modulates the expression of target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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